2-(2-Formamidoethyl)imidazo [1,2-a]pyridine

• Molecular Formula: C10H11N3O
• Molecular Weight: 189.21 g/mol
• IUPAC Name: N-(2-imidazo[1,2-a]pyridin-2-ylethyl)formamide
• InChI: InChI=1S/C10H11N3O/c14-8-11-5-4-9-7-13-6-2-1-3-10(13)12-9/h1-3,6-8H,4-5H2,(H,11,14)
• InChI Key: RWBNLAWIZLBJES-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=CN2C=C1)CCNC=O

Description

2-(2-Formamidoethyl)imidazo [1,2-a]pyridine is a useful research compound. Its molecular formula is C10H11N3O and its molecular weight is 189.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 2-(2-aminoethyl)imidazo [1,2-a] pyridine in chloroform chloral was added dropwise and stirring continued at room temperature for an hour. A solid precipitate was filtered off and recrystallised to give 2-(2-formamidoethyl)imidazo [1,2-a]pyridine. The 2-(2-formamidoethyl)imidazo [1,2-a]pyridine was gradually added to a slurry of lithium aluminium hydride in anhydrous tetrahydrofuran and the resultant suspension heated under reflux for 3 hours. By extracting the reaction mixture with dilute hydrochloric acid there was isolated 2-(2-methylaminoethyl)imidazo [1,2-a]pyridine dihydrochloride.